Cas no 681260-23-1 (3-Propyl-1H-pyrazole-4-carbaldehyde)

3-Propyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde featuring a pyrazole core substituted with a propyl group and a formyl functional group at the 4-position. This compound is of significant interest in organic synthesis and pharmaceutical research due to its reactive aldehyde moiety, which facilitates further derivatization into more complex structures. Its pyrazole scaffold is widely utilized in medicinal chemistry for designing bioactive molecules, including potential therapeutic agents. The propyl side chain enhances lipophilicity, influencing solubility and binding properties. This product is suitable for applications in fine chemical synthesis, particularly in the development of heterocyclic compounds with tailored pharmacological or material science properties.
3-Propyl-1H-pyrazole-4-carbaldehyde structure
681260-23-1 structure
Product Name:3-Propyl-1H-pyrazole-4-carbaldehyde
CAS No:681260-23-1
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD03789033
CID:842064
PubChem ID:2760485
Update Time:2025-10-22

3-Propyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Propyl-1H-pyrazole-4-carbaldehyde
    • 3-propyl-1H-Pyrazole-4-carboxaldehyde
    • 5-propyl-1H-pyrazole-4-carbaldehyde
    • CS-0359931
    • MFCD03789033
    • AMY6455
    • AKOS003672885
    • A26127
    • SCHEMBL16446651
    • 3-Propyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • DTXSID20375181
    • 681260-23-1
    • MDL: MFCD03789033
    • Inchi: 1S/C7H10N2O/c1-2-3-7-6(5-10)4-8-9-7/h4-5H,2-3H2,1H3,(H,8,9)
    • InChI Key: NIWZBRGCLHKEHG-UHFFFAOYSA-N
    • SMILES: O=CC1C=NNC=1CCC

Computed Properties

  • Exact Mass: 138.07900
  • Monoisotopic Mass: 138.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 300.9°C at 760 mmHg
  • Flash Point: 140.2°C
  • Refractive Index: 1.564
  • PSA: 45.75000
  • LogP: 1.17470

3-Propyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-Propyl-1H-pyrazole-4-carbaldehyde

Comprehensive Analysis of 3-Propyl-1H-pyrazole-4-carbaldehyde (CAS No. 681260-23-1): Properties, Applications, and Industry Trends

3-Propyl-1H-pyrazole-4-carbaldehyde (CAS No. 681260-23-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a pyrazole derivative, it features a propyl group at the 3-position and an aldehyde functional group at the 4-position, making it a versatile intermediate for synthesizing heterocyclic compounds. Recent studies highlight its potential in designing enzyme inhibitors and bioactive molecules, aligning with the growing demand for precision medicine and sustainable crop protection solutions.

The compound’s chemical properties include a molecular formula of C7H10N2O and a molar mass of 138.17 g/mol. Its aldehyde group enables reactions like condensation and nucleophilic addition, which are critical for creating drug candidates or flavoring agents. Researchers are particularly interested in its role in click chemistry applications, a trending topic in modular synthesis. With the rise of AI-driven drug discovery, datasets referencing 681260-23-1 are increasingly used to train algorithms for predicting novel bioactive scaffolds.

From an industrial perspective, 3-Propyl-1H-pyrazole-4-carbaldehyde is synthesized via Vilsmeier-Haack formylation, a cost-effective method favored for scaling production. Its stability under controlled conditions makes it suitable for high-throughput screening (HTS) in pharmaceutical labs. Notably, patents filed between 2020–2024 describe its utility in developing antimicrobial agents, addressing global concerns about antibiotic resistance—a frequently searched topic in scientific databases.

Environmental and regulatory aspects are also pivotal. The compound’s low ecotoxicity profile, as per OECD guidelines, supports its adoption in green chemistry initiatives. Suppliers often highlight its compliance with REACH and FDA guidelines, responding to market queries about safety data sheets (SDS) and GMP synthesis. Analytical techniques like HPLC and NMR ensure purity (>98%), a key parameter for buyers searching for high-purity intermediates.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, tapping into the clean energy trend. Additionally, its flavor-enhancing properties are explored in food science, correlating with consumer interest in natural additives. As synthetic biology advances, 681260-23-1 is being tested in biocatalysis systems, a niche yet fast-growing field.

In summary, 3-Propyl-1H-pyrazole-4-carbaldehyde exemplifies innovation at the intersection of chemistry and technology. Its adaptability to drug design, sustainable agriculture, and material science ensures its relevance in scientific and industrial discourse. For researchers sourcing CAS 681260-23-1, verifying suppliers’ ISO certification and batch-to-batch consistency remains crucial—a common query in procurement forums.

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